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Handling & Storage Specifications

The table below summarizes the key storage and handling parameters for MC-Gly-Gly-Phe-Gly-(R)-

Cyclopropane-Exatecan as provided by suppliers.

Parameter Specification

Recommended Long-Term
Storage

-20°C, sealed storage, away from moisture and light [1] [2]

Short-Term/Shipping Stable at ambient temperature for a few days during ordinary

shipping [2]

Appearance Solid; White to light yellow/Off-white to light yellow solid powder [1]

[2]

Molecular Weight 1074.12 g/mol [1] [2]

CAS Number 2414254-51-4 [1] [3]

Handling Atmosphere Sealed environment, protected from moisture [2]
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Troubleshooting Common Issues

Here are solutions to common problems you might encounter when working with this compound.

Problem: The solid powder shows signs of clumping or discoloration.

Potential Cause: Exposure to ambient humidity or light.

Solution:
Prevention: Always store the product as recommended in a sealed container at -20°C. Use a

desiccant in the storage container.
Action: Before use, bring the vial to room temperature while still sealed to prevent

condensation from forming on the cold product. Once at room temperature, open the vial and
quickly weigh out the required amount. Reseal the vial immediately and return it to the -20°C

storage.

Problem: Poor solubility or inconsistent results in experiments.

Potential Cause: The compound may have degraded due to improper storage or handling, or the

solution was not prepared correctly.
Solution:

Verify that your stock solutions are prepared fresh and used promptly.
Ensure the correct solvent is used. DMSO is the most common solvent for preparing stock

solutions [1] [2]. Note that hygroscopic DMSO can absorb water from the air over time,
which may impact the compound's stability. Use newly opened or properly stored anhydrous

DMSO for best results [1].
If precipitation occurs in solution, gentle warming or sonication may help to re-dissolve the

compound [2].

Frequently Asked Questions (FAQs)

Q1: What is the biological function of this compound?

A1: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan is not a final drug itself. It is a drug-linker
conjugate used in the synthesis of Antibody-Drug Conjugates (ADCs) [1] [3]. It consists of the

cytotoxic payload Exatecan (a potent DNA Topoisomerase I inhibitor) connected to a peptide-based
linker. This linker is designed to be stable in circulation and release the active drug inside target cells

[1].

Q2: Can you clarify the storage instructions for different timeframes?
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A2: Yes, based on supplier data:

Long-term (years): Store at -20°C in a sealed container, protected from moisture and light [1]
[2].

In solvent (months): When dissolved in DMSO, store at -80°C for up to 6 months, or at -20°C
for 1 month [2].

Short-term (days): The solid is stable at room temperature for a few days during shipping, but
long-term storage at ambient conditions is not recommended [2].

Q3: What are the critical parameters for preparing in vivo formulations?

A3: For animal studies, it is common to first prepare a concentrated stock solution in DMSO. This
stock is then diluted with appropriate pharmaceutical vehicles like PEG300, Tween-80, and saline to

achieve the final working concentration and ensure compatibility for administration (e.g., IP, IV) [1] [2].
Always prepare in vivo formulations freshly for optimal results [2].

Key Experimental Workflow

To visualize the core experimental workflow for handling this compound, from storage to administration,

please refer to the following diagram:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopKwXUv5bxWJBawkC2HK-DF3Dnt1XaYuXD1tXd-Mton_Q6m-fJc
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopKwXUv5bxWJBawkC2HK-DF3Dnt1XaYuXD1tXd-Mton_Q6m-fJc
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Retrieve Sealed Vial

Equilibrate to Room Temperature
(While Sealed)

Weigh Compound Quickly
(in a dry environment)

Prepare Stock Solution
(Use fresh, anhydrous DMSO)

Immediately Return Vial to
-20°C Sealed Storage

Prepare In-Vivo Formulation
(Use appropriate vehicles)

Administer to Model
(Use formulation immediately)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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